Cas no 1804538-28-0 (5-Bromo-3-chloro-4-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Bromo-3-chloro-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804538-28-0
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910053
• Update Time: 2023-08-21

5-Bromo-3-chloro-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-2-14-6(15-7(10,11)12)5(9)3(4)1-13/h2H
• InChI Key： PECIIHFIAQSUNK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C#N)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9